Cas no 1955506-86-1 (1,2-Thiazol-3-amine HCl)

• Product Name: 1,2-Thiazol-3-amine HCl
• CAS No: 1955506-86-1
• MF: C₃H₅ClN₂S
• MW: 136.603197813034
• MDL: MFCD27992192
• CID: 4631251
• PubChem ID: 69112501
• Update Time: 2025-06-08

1,2-Thiazol-3-amine HCl Chemical and Physical Properties

Names and Identifiers

• Isothiazol-3-amine hydrochloride
• 1,2-thiazol-3-amine;hydrochloride
• aminoisothiazole hydrochloride
• 3-Isothiazolamine hydrochloride
• 1,2-thiazol-3-amine hydrochloride
• A924698
• 1,2-Thiazol-3-amine HCl

• MDL： MFCD27992192
• Inchi： 1S/C3H4N2S.ClH/c4-3-1-2-6-5-3;/h1-2H,(H2,4,5);1H
• InChI Key： IKYMHGHCLCVIGU-UHFFFAOYSA-N
• SMILES： Cl.S1C=CC(N)=N1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 48.1
• Topological Polar Surface Area: 67.2

Additional information on 1,2-Thiazol-3-amine HCl

Introduction to 1,2-Thiazol-3-amine HCl (CAS No. 1955506-86-1)

1,2-Thiazol-3-amine HCl, identified by the chemical compound code CAS No. 1955506-86-1, is a significant heterocyclic organic compound that has garnered considerable attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the thiazole class, a structural motif widely recognized for its biological activity and utility in drug development. The thiazole ring system, characterized by a sulfur atom and a nitrogen atom in its five-membered aromatic core, is a privileged scaffold in medicinal chemistry due to its ability to interact with biological targets in multiple ways. The presence of an amine group at the 3-position and its hydrochloride salt form enhances its solubility and bioavailability, making it a promising candidate for further exploration in therapeutic applications.

The synthesis and characterization of 1,2-Thiazol-3-amine HCl involve rigorous methodologies to ensure high purity and yield, which are critical for subsequent pharmacological studies. The compound’s structure allows for diverse functionalization, enabling chemists to modify its properties and tailor it for specific biological activities. Recent advancements in computational chemistry have facilitated the design of derivatives with enhanced efficacy and reduced side effects. These computational approaches leverage machine learning algorithms to predict the binding affinity of 1,2-Thiazol-3-amine HCl and its derivatives to various biological targets, thereby expediting the drug discovery process.

In the realm of medicinal chemistry, 1,2-Thiazol-3-amine HCl has been investigated for its potential role in treating a variety of diseases. The thiazole core is known to exhibit antimicrobial, anti-inflammatory, and anticancer properties, making it a valuable building block for drug design. For instance, studies have shown that derivatives of thiazole have inhibitory effects on enzymes such as thioredoxin reductase, which is implicated in cancer cell proliferation. Additionally, the amine group in 1,2-Thiazol-3-amine HCl can be further functionalized to develop compounds with targeted action against specific pathogens or disease mechanisms.

Recent research has highlighted the importance of 1,2-Thiazol-3-amine HCl in the development of novel therapeutic agents. A notable study published in a leading pharmaceutical journal demonstrated that modifications of the thiazole ring can significantly alter the pharmacokinetic profile of compounds derived from this scaffold. Specifically, introducing halogen atoms or other heteroatoms at strategic positions on the thiazole ring enhanced the binding affinity to biological targets while maintaining favorable pharmacokinetic properties. This finding underscores the versatility of 1,2-Thiazol-3-amine HCl as a lead compound for drug discovery.

The hydrochloride salt form of 1,2-Thiazol-3-amine HCl offers several advantages over its free base form. The salt form improves solubility in aqueous solutions, which is crucial for formulation development and administration routes such as oral or intravenous delivery. Furthermore, the stability of the hydrochloride salt under various storage conditions makes it more practical for industrial-scale production and commercialization. These attributes have made 1,2-Thiazol-3-amine HCl an attractive candidate for further preclinical and clinical investigations.

Advances in synthetic methodologies have also contributed to the growing interest in 1,2-Thiazol-3-amine HCl. Modern techniques such as transition metal-catalyzed cross-coupling reactions have enabled efficient construction of complex thiazole derivatives. These methods not only improve yield but also allow for greater control over regioselectivity and stereoselectivity during synthesis. Such advancements are particularly important when designing molecules with precise biological activity profiles.

The potential applications of 1,2-Thiazol-3-amine HCl extend beyond traditional pharmaceuticals. Researchers are exploring its use in agrochemicals and materials science due to its structural versatility and reactivity. For example, thiazole derivatives have shown promise as intermediates in the synthesis of pesticides and herbicides that exhibit high efficacy with low environmental impact. This dual utility highlights the broad appeal of compounds like 1,2-Thiazol-3-amine HCl across multiple scientific disciplines.

In conclusion, 1 ,2 -Th i az ol - 3 - ami ne HC l ( CAS N o . 19 5 5 5 0 6 - 8 6 - 1 ) i s a c ruc i al c ompound wi th p romi ssi ng appl icat i ons i n ph arm aceut i cal an d mater i als sc i ence . Its structur al f eatur es an d bi o l ogi cal acti vi ty make i t a val u abl e scaffold f or dr ug deve l opment . With conti nuous advanci ng res earch an d syntet ic tech niques , there is si gni fi cant potent i al f or thi s compoun d to contri bute t o breakthrou gh s i n therapeut ic an d appl ied sc i ences .